Cas no 59585-99-8 (Phosphonium, triethylhexyl-, bromide)

• Product Name: Phosphonium, triethylhexyl-, bromide
• CAS No: 59585-99-8
• MF: C₁₂H₂₈BrP
• MW: 283.228484153748
• CID: 338176
• PubChem ID: 21183382
• Update Time: 2025-04-19

Phosphonium, triethylhexyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, triethylhexyl-, bromide
• triethyl(hexyl)phosphanium,bromide
• TRIETHYL(HEXYL)PHOSPHANIUM BROMIDE
• DTXSID10611161
• SCHEMBL5091804
• 59585-99-8

• Inchi： 1S/C12H28P.BrH/c1-5-9-10-11-12-13(6-2,7-3)8-4;/h5-12H2,1-4H3;1H/q+1;/p-1
• InChI Key： OEOFIWFVDVNFLO-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CC)(CC)(CC)CCCCCC

Computed Properties

• Exact Mass: 253.8921
• Monoisotopic Mass: 282.11120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 97.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0